Cas no 2229620-47-5 (2-1-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)cyclopropyl-2-hydroxyacetic acid)

• Product Name: 2-1-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)cyclopropyl-2-hydroxyacetic acid
• CAS No: 2229620-47-5
• MF: C₁₇H₂₃NO₆
• MW: 337.36762547493
• CID: 5850284
• PubChem ID: 165832771
• Update Time: 2025-05-24

2-1-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)cyclopropyl-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)cyclopropyl-2-hydroxyacetic acid
• 2229620-47-5
• 2-[1-(2-{[(tert-butoxy)carbonyl]amino}-5-methoxyphenyl)cyclopropyl]-2-hydroxyacetic acid
• EN300-1892485

• Inchi： 1S/C17H23NO6/c1-16(2,3)24-15(22)18-12-6-5-10(23-4)9-11(12)17(7-8-17)13(19)14(20)21/h5-6,9,13,19H,7-8H2,1-4H3,(H,18,22)(H,20,21)
• InChI Key： STSCUEAFXGIBEZ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(C2C=C(C=CC=2NC(=O)OC(C)(C)C)OC)CC1

Computed Properties

• Exact Mass: 337.15253745g/mol
• Monoisotopic Mass: 337.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 105Ų

Additional information on 2-1-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)cyclopropyl-2-hydroxyacetic acid

Introduction to 2-1-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)cyclopropyl-2-hydroxyacetic acid (CAS No. 2229620-47-5)

2-1-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)cyclopropyl-2-hydroxyacetic acid (CAS No. 2229620-47-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of cyclopropyl and hydroxyacetic acid, with additional functional groups such as tert-butoxycarbonyl and methoxy. These functional groups contribute to its unique chemical properties and potential biological activities.

The structure of 2-1-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)cyclopropyl-2-hydroxyacetic acid is characterized by a cyclopropyl ring attached to a hydroxyacetic acid moiety, with a substituted phenyl group linked via an amide bond. The tert-butoxycarbonyl (Boc) group serves as a protecting group for the amino functionality, while the methoxy group adds electron-donating properties to the phenyl ring. This combination of functional groups makes the compound highly versatile for various chemical and biological applications.

In recent years, there has been a surge in research focusing on the potential therapeutic applications of compounds with similar structures. For instance, studies have shown that derivatives of cyclopropyl and hydroxyacetic acid can exhibit anti-inflammatory, anti-cancer, and neuroprotective properties. The presence of the tert-butoxycarbonyl group in 2-1-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)cyclopropyl-2-hydroxyacetic acid allows for controlled deprotection, which can be crucial in drug delivery systems where timed release is desired.

The methoxy group in the phenyl ring is known to enhance the lipophilicity of the molecule, potentially improving its bioavailability and cellular uptake. This property is particularly important in drug design, where optimizing pharmacokinetic parameters is essential for effective therapeutic outcomes. Recent studies have also explored the role of methoxy-substituted phenyl groups in modulating receptor interactions and enhancing drug efficacy.

In the context of medicinal chemistry, 2-1-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)cyclopropyl-2-hydroxyacetic acid has been investigated for its potential as a lead compound in the development of new therapeutic agents. Researchers have focused on optimizing its structure through various modifications to improve its pharmacological profile. For example, altering the position or number of substituents on the phenyl ring can significantly affect the compound's binding affinity to specific targets.

Clinical trials involving similar compounds have shown promising results in treating conditions such as chronic inflammatory diseases and certain types of cancer. The cyclopropyl moiety in particular has been associated with enhanced metabolic stability and reduced toxicity, making it an attractive scaffold for drug development. The hydroxyacetic acid component contributes to the compound's ability to interact with biological systems, potentially modulating key signaling pathways involved in disease progression.

The synthesis of 2-1-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)cyclopropyl-2-hydroxyacetic acid involves several steps, including the formation of the tert-butoxycarbonyl protected amino group, the introduction of the methoxy substituent on the phenyl ring, and the final coupling reaction to form the cyclopropyl-hydroxyacetic acid structure. Advanced synthetic methods such as transition metal-catalyzed reactions and protecting group strategies are commonly employed to achieve high yields and purity levels.

In conclusion, 2-1-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)cyclopropyl-2-hydroxyacetic acid (CAS No. 2229620-47-5) represents a promising candidate for further exploration in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an intriguing target for developing novel therapeutic agents. Ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, contributing to advancements in drug discovery and development.